Cas no 2680802-97-3 (tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate)

• Product Name: tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate
• CAS No: 2680802-97-3
• MF: C₁₇H₂₂BrN₃O₂
• MW: 380.279483318329
• CID: 5627261
• PubChem ID: 165933742
• Update Time: 2025-05-24

tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680802-97-3
• EN300-28301854
• tert-butyl N-[(3-bromophenyl)methyl]-N-[(1-methyl-1H-pyrazol-5-yl)methyl]carbamate
• tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate

• Inchi： 1S/C17H22BrN3O2/c1-17(2,3)23-16(22)21(12-15-8-9-19-20(15)4)11-13-6-5-7-14(18)10-13/h5-10H,11-12H2,1-4H3
• InChI Key： RGHNGDHOJIVSOZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN(C(=O)OC(C)(C)C)CC1=CC=NN1C

Computed Properties

• Exact Mass: 379.08954g/mol
• Monoisotopic Mass: 379.08954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 47.4Ų

Additional information on tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate

Comprehensive Overview of tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2680802-97-3)

tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2680802-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and pyrazolyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure combines a tert-butyl carbamate moiety with a 3-bromophenyl and a 1-methyl-1H-pyrazol-5-yl group, making it a valuable building block for drug discovery and development.

The growing interest in tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate is driven by its potential applications in medicinal chemistry. Researchers are exploring its role in the design of kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The presence of the bromine atom offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in modern organic synthesis. This adaptability aligns with the current trend toward fragment-based drug design and high-throughput screening methodologies.

In addition to its pharmaceutical relevance, CAS No. 2680802-97-3 is also studied for its potential in agrochemical applications. The pyrazole ring is a common motif in herbicides and insecticides, and the 3-bromophenyl group can enhance the compound's binding affinity to biological targets. This dual applicability makes it a subject of interest for companies investing in sustainable agriculture and green chemistry initiatives. As the demand for eco-friendly crop protection agents rises, compounds like this are likely to play a pivotal role.

The synthesis of tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate typically involves multi-step organic reactions, including alkylation and carbamate formation. Optimizing these processes is a key focus for researchers, particularly in achieving high yields and purity. Recent advancements in flow chemistry and catalytic methods have streamlined the production of such intermediates, reducing waste and improving efficiency. These innovations are critical for meeting the demands of industrial-scale manufacturing while adhering to environmental regulations.

From a commercial perspective, CAS No. 2680802-97-3 is available through specialized chemical suppliers, often in small quantities for research purposes. Its pricing and availability can vary depending on market demand and synthesis complexity. For researchers, understanding the compound's structure-activity relationship (SAR) is essential for unlocking its full potential. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, accelerating the drug discovery process.

Safety and handling of tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate require standard laboratory precautions. While not classified as hazardous under typical conditions, proper storage in a cool, dry environment is recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for handling, ensuring compliance with occupational health and safety standards. As with all fine chemicals, minimizing exposure and using personal protective equipment (PPE) are best practices.

Looking ahead, the future of tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate appears promising. Its structural features align with emerging trends in precision medicine and targeted therapy, where customized molecular designs are paramount. Additionally, the compound's potential in bioconjugation and proteomics research opens new avenues for diagnostic and therapeutic applications. As scientific understanding deepens, this compound may become a cornerstone in next-generation chemical innovations.

In summary, tert-butyl N-(3-bromophenyl)methyl-N-(1-methyl-1H-pyrazol-5-yl)methylcarbamate (CAS No. 2680802-97-3) represents a fascinating intersection of chemistry and biology. Its versatility, combined with advancements in synthetic methodologies, positions it as a valuable asset for researchers across multiple disciplines. Whether in drug development or agrochemical research, this compound exemplifies the power of molecular design in addressing contemporary scientific challenges.